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For researchers, scientists, and drug development professionals, selecting the appropriate

elastomeric material is a critical decision that can significantly impact experimental outcomes

and product performance. This guide provides an in-depth performance comparison of two

widely used elastomers: Polyisobutylene (PIB) and Butyl Rubber (IIR), supported by

experimental data and standardized testing protocols.

Polyisobutylene is a vinyl polymer that, in its pure form, is a non-curable, tacky substance

known for its excellent gas barrier properties.[1] Butyl rubber, on the other hand, is a copolymer

of isobutylene and a small amount of isoprene, typically 1-2%.[1] This addition of isoprene

introduces double bonds, which allow the material to be vulcanized (cross-linked), resulting in a

more durable and elastic material.[1] The ASTM D1418 and ISO 1629 designations for butyl

rubber are IIR (Isobutylene Isoprene Rubber).
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Property
Polyisobutylene
(PIB)

Butyl Rubber (IIR) Key Differences

Gas Permeability
Excellent barrier

properties

Excellent barrier

properties

Both have low gas

permeability, making

them ideal for

applications requiring

airtight seals.

Mechanical Properties

Lower tensile

strength, high

elongation

Higher tensile

strength, good

elongation

The vulcanization of

IIR provides superior

strength and

durability.

Chemical Resistance
Good resistance to

many chemicals

Good resistance to

many chemicals

Both are resistant to

many polar solvents

but can be affected by

non-polar solvents.

Thermal Stability Moderate Good

IIR generally exhibits

better thermal stability

due to its cross-linked

structure.

Curing Non-curable Curable (vulcanizable)

The ability to be

cross-linked is a

fundamental

differentiator,

impacting mechanical

properties and thermal

stability.

In-Depth Performance Analysis
Gas Permeability
Both PIB and IIR are renowned for their exceptionally low gas permeability, a critical property

for applications such as seals, stoppers, and protective linings. This is attributed to the densely

packed molecular structure of the polyisobutylene backbone.
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Gas
Permeability Coefficient (cm³·cm /
cm²·s·cmHg) x 10⁻¹⁰

Polyisobutylene (PIB)

Nitrogen ~0.2

Oxygen ~0.8

Carbon Dioxide ~4.0

Hydrogen ~10.0

Note: The permeability coefficients can vary depending on the specific grade of the polymer,

temperature, and pressure.

Mechanical Properties
The mechanical properties of PIB and IIR differ significantly due to the cross-linking in butyl

rubber. Uncured PIB is a soft, tacky material, while vulcanized IIR is a strong, elastic rubber.

Property
Polyisobutylene (PIB)
(Unfilled)

Butyl Rubber (IIR)
(Unfilled, Vulcanized)

Tensile Strength (MPa) 1 - 5 15 - 20

Elongation at Break (%) >1000 600 - 800

Hardness (Shore A) 10 - 30 40 - 70

Compression Set (%) High Low

Chemical Resistance
Both materials exhibit good resistance to a wide range of chemicals, particularly polar solvents,

acids, and bases. However, they can be susceptible to swelling in non-polar solvents like

hydrocarbons and chlorinated solvents.
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Chemical
Polyisobutylene (PIB) (%
Swell)

Butyl Rubber (IIR) (%
Swell)

Water <1 <1

Ethanol <5 <5

Acetone <10 <10

Toluene >100 >100

Hexane >100 >100

Note: The percentage of swelling is an indicator of chemical resistance; lower values indicate

better resistance.

Thermal Stability
The thermal stability of butyl rubber is generally superior to that of polyisobutylene due to its

vulcanized network structure. Thermogravimetric analysis (TGA) can be used to evaluate the

thermal decomposition of these polymers. The onset of thermal degradation for IIR typically

occurs at a higher temperature compared to PIB. For instance, a study on the thermal

degradation of a butyl rubber-based composite showed an onset decomposition temperature of

around 205°C.[2] In contrast, thermal degradation of polyisobutylene can begin at lower

temperatures, though the rate is dependent on molecular weight.[3]

Experimental Protocols
The following are detailed methodologies for key experiments cited in the comparison of

polyisobutylene and butyl rubber.

Tensile Properties (ASTM D412)
This test method determines the force required to stretch a rubber specimen to its breaking

point.

Specimen Preparation: Dumbbell-shaped specimens are die-cut from a flat sheet of the

material.
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Procedure:

The thickness and width of the narrow section of the specimen are measured.

The specimen is placed in the grips of a tensile testing machine.

The specimen is stretched at a constant rate until it breaks.

The force and elongation are recorded throughout the test.

Calculations:

Tensile Strength: The maximum force recorded divided by the original cross-sectional area

of the specimen.

Elongation at Break: The percentage increase in length of the specimen at the point of

rupture.

Hardness (ASTM D2240)
This method measures the resistance of the rubber to indentation by a standardized indenter.

Apparatus: A durometer, typically Shore A for these materials.

Procedure:

The specimen is placed on a flat, hard surface.

The durometer is pressed firmly against the specimen, and the reading is taken

immediately.

Reporting: The hardness is reported on the Shore A scale.

Compression Set (ASTM D395)
This test measures the ability of the rubber to retain its elastic properties after prolonged

compression.

Procedure:
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A cylindrical specimen is compressed to a specified percentage of its original height.

The compressed specimen is aged in an oven at a specified temperature for a set period.

The specimen is removed from the compression device and allowed to cool at room

temperature for 30 minutes.

The final thickness of the specimen is measured.

Calculation: The compression set is calculated as the percentage of the original deflection

that is not recovered.

Chemical Resistance (ASTM D471)
This method evaluates the effect of liquids on the physical properties of rubber.

Procedure:

The initial mass and volume of a specimen are measured.

The specimen is immersed in the test liquid for a specified time and at a specific

temperature.

After immersion, the specimen is removed, blotted dry, and its mass and volume are

measured again.

Calculation: The percentage change in mass and volume (swell) is calculated.

Visualizing the Experimental Workflow
The following diagrams illustrate the logical flow of the experimental protocols described above.

Tensile Properties Testing Workflow (ASTM D412)

Start: Specimen Preparation Place Specimen on
 Flat, Hard Surface

Press Durometer Firmly
 onto Specimen

Read Hardness Value
 Immediately End
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Hardness Testing Workflow (ASTM D2240)

Start: Measure Initial
 Specimen Height

Compress Specimen to
 a Specified Deflection

Age in Oven at Specified
 Temperature and Time

Remove and Cool at
 Room Temperature for 30 min

Measure Final Height

Calculate
 Compression Set (%)

End

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b052900?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Compression Set Testing Workflow (ASTM D395)

Start: Measure Initial
 Mass and Volume

Immerse Specimen in
 Test Liquid

Age at Specified
 Temperature and Time

Remove and Blot Dry

Measure Final Mass
 and Volume

Calculate Percent
 Swell (Mass and Volume)

End
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Chemical Resistance Testing Workflow (ASTM D471)

In conclusion, the choice between polyisobutylene and butyl rubber depends on the specific

performance requirements of the application. For applications where a non-curable, highly

tacky, and excellent gas barrier is needed, polyisobutylene is a suitable choice.[1] For

applications requiring superior mechanical strength, elasticity, and thermal stability, while still

maintaining an excellent gas barrier, vulcanized butyl rubber is the preferred material.[1] This

guide provides the foundational data and experimental context to aid in making an informed

decision for your research and development needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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